Cas no 2171219-60-4 (2-(3R)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid)

• Product Name: 2-(3R)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid
• CAS No: 2171219-60-4
• MF: C₃₁H₃₄N₂O₅
• MW: 514.612068653107
• CID: 6141271
• PubChem ID: 165503785
• Update Time: 2025-06-14

2-(3R)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid
• 2-[(3R)-N-benzyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]acetic acid
• 2171219-60-4
• EN300-1475590

• Inchi： 1S/C31H34N2O5/c1-2-3-13-23(18-29(34)33(20-30(35)36)19-22-11-5-4-6-12-22)32-31(37)38-21-28-26-16-9-7-14-24(26)25-15-8-10-17-27(25)28/h4-12,14-17,23,28H,2-3,13,18-21H2,1H3,(H,32,37)(H,35,36)/t23-/m1/s1
• InChI Key： PNPDHRDFBPTISR-HSZRJFAPSA-N
• SMILES： O(C(N[C@@H](CC(N(CC(=O)O)CC1C=CC=CC=1)=O)CCCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 514.24677219g/mol
• Monoisotopic Mass: 514.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3R)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid

Recent Advances in the Study of 2-(3R)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid (CAS: 2171219-60-4)

The compound 2-(3R)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid (CAS: 2171219-60-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and bioactive compounds. Recent studies have explored its applications in drug discovery, particularly in the development of targeted therapies for various diseases, including cancer and neurodegenerative disorders.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the molecule is instrumental in ensuring the selective deprotection of amino acids during peptide chain assembly. Recent advancements have demonstrated the efficiency of this compound in producing high-purity peptides with minimal side reactions, thereby enhancing the scalability and reproducibility of peptide-based drug development.

In addition to its synthetic utility, 2-(3R)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit modulatory effects on specific enzymatic pathways, making them promising candidates for enzyme inhibition therapies. For instance, research has highlighted its interaction with proteases involved in tumor progression, opening new avenues for anticancer drug design.

Recent publications have also shed light on the compound's physicochemical properties, such as its stability under various conditions and solubility profiles, which are critical for formulation development. These studies underscore the importance of optimizing the compound's properties to improve its bioavailability and therapeutic efficacy. Furthermore, computational modeling has been employed to predict its binding affinities with target proteins, providing valuable insights for structure-activity relationship (SAR) studies.

Looking ahead, the continued exploration of 2-(3R)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid is expected to yield novel therapeutic agents and expand its applications in medicinal chemistry. Collaborative efforts between academia and industry are likely to accelerate the translation of these findings into clinical applications, addressing unmet medical needs. This compound exemplifies the intersection of chemical synthesis and biological research, highlighting its pivotal role in advancing pharmaceutical innovation.